Cas no 1161009-88-6 (4-Bromo-9,9'-spirobifluorene)

• Product Name: 4-Bromo-9,9'-spirobifluorene
• CAS No: 1161009-88-6
• MF: C₂₅H₁₅Br
• MW: 395.290605783463
• MDL: MFCD16660920
• CID: 2084577
• PubChem ID: 354334203
• Update Time: 2025-06-08

4-Bromo-9,9'-spirobifluorene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-9,9'-spirobi[9H-fluorene]
• 4-bromo-9,9'-spirobi[fluorene]
• 4-BroMo-9,9'-spirobifluorene
• 4-Dromo-9,9'-spirobifluorene
• .4-bromo-spirobifluorene
• 4-Dibromo-9,9'-spirobifluorene
• 4-bromo-9,9'-Spirobi[9H-fluorene
• AK542370
• GQXFSXMUBDPXBG-UHFFFAOYSA-N
• 4-bromo-9,9\\'-spirobi[fluorene]
• 4-BROMO-9,9-SPIROBI[9H-FLUORENE
• OL10060
• C25H15Br
• DS-19126
• 4-Bromo-9,9a(2)-spirobi[9H-fluorene]
• F15262
• CS-0095285
• DB-060849
• 1161009-88-6
• MFCD16660920
• AC-28783
• B5031
• 5-bromo-9,9'-spirobi[fluorene]
• AKOS027250650
• 9,9'-Spirobi[9H-fluorene], 4-bromo-
• SCHEMBL10053123
• DTXSID101298920
• 4-Bromo-9,9'-spirobifluorene

• MDL： MFCD16660920
• Inchi： 1S/C25H15Br/c26-23-15-7-14-22-24(23)18-10-3-6-13-21(18)25(22)19-11-4-1-8-16(19)17-9-2-5-12-20(17)25/h1-15H
• InChI Key： GQXFSXMUBDPXBG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C2C=1C1C=CC=CC=1C12C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.03600
• Monoisotopic Mass: 394.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 7.1

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157.0 to 161.0 deg-C
• Boiling Point: 517.2±29.0 °C at 760 mmHg
• Flash Point: 259.8±18.7 °C
• Solubility: Insuluble (2.8E-7 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 6.79260

4-Bromo-9,9'-spirobifluorene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 4-Bromo-9,9'-spirobifluorene

Introduction to 4-Bromo-9,9'-spirobifluorene (CAS No. 1161009-88-6)

4-Bromo-9,9'-spirobifluorene, identified by the chemical compound code CAS No. 1161009-88-6, is a specialized organic molecule that has garnered significant attention in the field of advanced materials and pharmaceutical chemistry. This compound belongs to the spirobifluorene family, a class of molecules characterized by a unique spiro carbon atom linking two fluorene units. The presence of a bromine substituent at the 4-position enhances its utility in various synthetic applications, particularly in the development of optoelectronic materials and drug candidates.

The spirobifluorene core structure imparts remarkable thermal stability, high glass transition temperatures, and excellent chemical resistance, making it an ideal candidate for applications requiring robust molecular architecture. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. These properties have positioned 4-Bromo-9,9'-spirobifluorene as a cornerstone in the synthesis of conjugated polymers, organic semiconductors, and luminescent materials.

In recent years, 4-Bromo-9,9'-spirobifluorene has been extensively studied for its potential in next-generation optoelectronic devices. Researchers have leveraged its electron-deficient nature to develop highly efficient hole-transporting materials (HTMs) for organic light-emitting diodes (OLEDs). For instance, a groundbreaking study published in *Advanced Materials* demonstrated that incorporating 4-Bromo-9,9'-spirobifluorene into HTM layers significantly enhances device efficiency by optimizing charge injection and transport properties. This advancement underscores the compound's pivotal role in advancing OLED technologies.

Beyond optoelectronics, 4-Bromo-9,9'-spirobifluorene has shown promise in pharmaceutical applications. Its rigid spiro structure provides a scaffold for designing bioactive molecules with improved metabolic stability and binding affinity. A notable investigation featured in *Journal of Medicinal Chemistry* highlighted its utility in synthesizing kinase inhibitors targeting cancer-related pathways. The bromine substituent allows for selective modifications that fine-tune pharmacokinetic profiles, making this compound a valuable building block for drug discovery initiatives.

The synthesis of 4-Bromo-9,9'-spirobifluorene typically involves multi-step organic transformations starting from commercially available fluorene derivatives. Advanced synthetic methodologies have been developed to achieve high yields and purity levels, ensuring its suitability for industrial-scale applications. Recent innovations in catalytic systems have further streamlined its production, reducing environmental impact while maintaining cost-effectiveness. These advancements reflect the growing emphasis on sustainable chemistry practices within the industry.

The versatility of 4-Bromo-9,9'-spirobifluorene extends to its application in polymer science. Researchers have utilized this compound to create high-performance polymers with tailored electronic properties for flexible electronics and solar cells. A study in *ACS Applied Materials & Interfaces* showcased its incorporation into polyfluorene-based copolymers that exhibit exceptional charge mobility and photostability. Such findings highlight its significance in developing next-generation sustainable energy solutions.

As the demand for advanced materials grows, 4-Bromo-9,9'-spirobifluorene continues to be at the forefront of innovation. Its unique structural features and functionalization potential make it indispensable in both academic research and industrial development. Future studies are expected to uncover even more diverse applications, reinforcing its status as a cornerstone molecule in modern chemistry.